Cas no 1807044-62-7 (1-Bromo-1-(3,5-dimethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one
• CAS No: 1807044-62-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5004244
• Update Time: 2025-11-01

1-Bromo-1-(3,5-dimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-7-4-8(2)6-10(5-7)11(12)9(3)13/h4-6,11H,1-3H3
• InChI Key： LVRBBCQVGSKXAT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one

Introduction to 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one (CAS No. 1807044-62-7)

1-Bromo-1-(3,5-dimethylphenyl)propan-2-one, with the chemical formula C₁₁H₁₃BromO, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. Its unique structural features, including a brominated aromatic ring and an aldehyde-like functionality, make it a valuable intermediate in synthetic chemistry.

The compound is characterized by a bromine substituent attached to a phenyl ring that is further substituted with two methyl groups at the 3 and 5 positions. This specific arrangement enhances its reactivity, making it a useful building block for further functionalization. The presence of the bromine atom allows for various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one has been explored in the synthesis of biologically active molecules. Its structural motif is found in several pharmacophores that exhibit desirable pharmacological properties. For instance, derivatives of this compound have shown promise in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom serves as a handle for further modifications, enabling researchers to fine-tune the activity and selectivity of these inhibitors.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. The combination of a brominated aromatic ring and an aliphatic ketone group provides multiple sites for chemical modification, allowing for the creation of diverse libraries of compounds. These libraries can then be screened for biological activity, leading to the identification of lead compounds for further optimization.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing advanced materials with tailored properties. For example, polymers and coatings can be functionalized using derivatives of 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one, enhancing their durability and performance under various conditions.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as transition-metal-catalyzed reactions have made it possible to construct complex molecules more efficiently than ever before. The use of 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one as an intermediate has streamlined several synthetic routes, reducing both cost and environmental impact.

The pharmaceutical industry has also benefited from the versatility of this compound. It serves as a key building block in the synthesis of antiviral and antibacterial agents. The bromine atom allows for easy introduction of other functional groups, enabling the creation of molecules that can interact with biological targets with high specificity. This has been particularly useful in developing treatments against resistant strains of pathogens.

In conclusion, 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one (CAS No. 1807044-62-7) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug discovery. As new methodologies continue to emerge, the potential uses for this compound are likely to expand even further.